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Compound of Interest

Compound Name: Dimethyl Phenylpropanol

For immediate release: This document provides essential safety and logistical information for
the proper disposal of dimethyl phenylpropanol (CAS No. 13351-61-6), a common fragrance
ingredient and chemical intermediate. Adherence to these procedures is critical for ensuring
laboratory safety, environmental protection, and regulatory compliance. This guide is intended
for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Protocols

Before beginning any disposal-related activities, it is imperative to consult the Safety Data
Sheet (SDS) for dimethyl phenylpropanol. Treat this substance as hazardous waste.

Personal Protective Equipment (PPE):

e Gloves: Wear chemical-resistant gloves (e.g., nitrile).

o Eye Protection: Use safety glasses or goggles.

o Lab Coat: A standard lab coat is required to protect from spills.

In Case of a Spill: Absorb the spill with an inert, non-combustible absorbent material (e.qg.,
vermiculite, sand). Place the contaminated material in a sealed, properly labeled container for
disposal. Ensure the area is well-ventilated.

Summary of Key Data
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The following table summarizes essential data for dimethyl phenylpropanol to inform safe

handling and disposal decisions.

Property

Value

Significance for Disposal

Flash Point

>93 °C (200 °F)[1]

Does not meet the EPA's
characteristic of ignitability
(D001) which is a flash point
below 60°C.[2][3][4]

Aquatic Toxicity

Fish LC50: 34.33 mg/L[1]

Classified as harmful to
aquatic life with long-lasting
effects.[1] Must not be

disposed of down the drain.

Regulatory Status

Not a listed CERCLA
hazardous substance; Not
subject to SARA Title Il

Section 302 or 313 reporting.

No specific Reportable
Quantity (RQ) is assigned
under CERCLA.[5] However, if
it exhibits hazardous

characteristics, it is still

5
) regulated as hazardous waste.
May need to be handled as a
Physical State Solid or liquid liquid if warmed above its

melting point.

Solubility in Water

1.49 g/L at 20°C

Low solubility reinforces that it

should not be drain-disposed.

Step-by-Step Disposal Procedure

The proper disposal of dimethyl phenylpropanol requires treating it as a hazardous waste.

The following procedure is a general guideline; always consult with your institution's

Environmental Health and Safety (EHS) office for specific requirements.

1. Waste ldentification and Classification:

o Based on its aquatic toxicity, dimethyl phenylpropanol waste should be considered

hazardous.
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While its flashpoint is above the threshold for an ignitable waste (D001), it is still prudent to
manage it as a chemical waste due to its environmental hazards.

. Segregation and Collection:

Collect waste dimethyl phenylpropanol in a dedicated, compatible, and clearly labeled
container. A glass or polyethylene container with a secure screw cap is recommended.

The container must be labeled with the words "Hazardous Waste," the full chemical name
("Dimethyl Phenylpropanol”), and the accumulation start date.

Do not mix with other waste streams unless explicitly permitted by your EHS office. In
particular, keep it separate from halogenated solvents, as their disposal is often more costly.

. Storage in a Satellite Accumulation Area (SAA):
Store the sealed waste container in a designated SAA.

The SAA should be at or near the point of generation and under the control of the laboratory
personnel.

Ensure the storage area is away from general lab traffic, heat sources, and incompatible
materials.

Secondary containment (e.g., a larger, chemically resistant tub or bin) is highly
recommended to contain any potential leaks.

. Arrange for Pickup and Disposal:

Once the waste container is full, or before the allowable accumulation time limit is reached
(consult your EHS for specific timeframes), arrange for a hazardous waste pickup through
your institution's EHS department.

You will likely need to complete a hazardous waste manifest. This is a legal document that
tracks the waste from the generator to its final disposal site. The manifest will require
information about the waste composition and quantity.
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Experimental Protocols Cited

The quantitative data presented in this guide are based on standardized experimental

protocols:

o Flash Point: Determined using a closed-cup method, such as the Pensky-Martens closed-
cup tester (ASTM D93) or Setaflash closed-cup method.[2]

¢ Agquatic Toxicity (LC50): The median lethal concentration (LC50) for fish is determined
through acute toxicity testing, typically over a 96-hour exposure period. This value represents
the concentration of the chemical in water that is lethal to 50% of the test population.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and operational workflow for the proper

disposal of dimethyl phenylpropanol.
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Step 1: In-Lab Waste Management

Generate Dimethyl Phenylpropanol Waste

;

Consult Safety Data Sheet (SDS)

Y

Wear Appropriate PPE

Y

Collect in a Labeled, Compatible Container
(Hazardous Waste, Chemical Name, Date)

;

Store in Secondary Containment
in a Satellite Accumulation Area (SAA)

Step 2: Prepar‘ ?g for Disposal

Is the waste container full or has the
accumulation time limit been reached?

Contact Environmental Health & Safety (EHS)

Complete Hazardous Waste Manifest

;

Schedule Waste Pickup

Step 3: Fir?l Disposal

EHS Collects Waste

Transport to a Licensed

Treatment, Storage, and Disposal Facility (TSDF)

Click to download full resolution via product page

Caption: Disposal workflow for dimethyl phenylpropanol.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant
disposal of dimethyl phenylpropanol, protecting both themselves and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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